N-(5-Hydroxy-6-sulfamoylnaphthalen-1-yl)acetamide

• CAS No.: 58596-08-0
• Molecular Formula: C12H12N2O4S
• Molecular Weight: 280.30 g/mol
• IUPAC Name: N-(5-hydroxy-6-sulfamoylnaphthalen-1-yl)acetamide
• InChI: InChI=1S/C12H12N2O4S/c1-7(15)14-10-4-2-3-9-8(10)5-6-11(12(9)16)19(13,17)18/h2-6,16H,1H3,(H,14,15)(H2,13,17,18)
• InChI Key: RLJZJYVUBIRMMN-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=CC=CC2=C1C=CC(=C2O)S(=O)(=O)N

Description

N-(5-Hydroxy-6-sulfamoylnaphthalen-1-yl)acetamide is a useful research compound. Its molecular formula is C12H12N2O4S and its molecular weight is 280.30 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

The 5-acetamido-1-hydroxynaphthalene-2-sulfonamide was prepared by dissolving 10.8 g. of 5-acetamido-1-acetoxynaphthalene-2-sulfonyl chloride in 10 ml. dry chloroform and heating on the steam bath with 25.0 g. anhydrous ammonium carbonate for 2.5 hours. The yellow-brown solid was dissolved by heating with 50 ml. water on the steam bath for 4 hours. Acidification with dilute hydrochloric acid to pH 5 caused the sulfonamide to precipitate. It was filtered off, washed and dried, yielding 5.61 g. (63%).